Cas no 798567-87-0 (1,3-Benzenediamine, 5-iodo-2-methyl-)
798567-87-0 structure
Product Name:1,3-Benzenediamine, 5-iodo-2-methyl-
CAS No:798567-87-0
MF:C7H9IN2
MW:248.064233541489
CID:531636
PubChem ID:23009694
Update Time:2025-04-19
1,3-Benzenediamine, 5-iodo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine, 5-iodo-2-methyl-
- 5-iodo-2-methylbenzene-1,3-diamine
- AKOS004121626
- DTXSID30629763
- 798567-87-0
-
- Inchi: 1S/C7H9IN2/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,9-10H2,1H3
- InChI Key: RWWJAFGHOWONLG-UHFFFAOYSA-N
- SMILES: IC1C=C(C(C)=C(C=1)N)N
Computed Properties
- Exact Mass: 247.98105g/mol
- Monoisotopic Mass: 247.98105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52Ų
1,3-Benzenediamine, 5-iodo-2-methyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
798567-87-0 (1,3-Benzenediamine, 5-iodo-2-methyl-) Related Products
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